Cas no 820237-58-9 (Benzaldehyde, 2-(2-methoxyethoxy)-3-methyl-4-propoxy-)

Benzaldehyde, 2-(2-methoxyethoxy)-3-methyl-4-propoxy- structure
820237-58-9 structure
Product Name:Benzaldehyde, 2-(2-methoxyethoxy)-3-methyl-4-propoxy-
CAS No:820237-58-9
MF:C14H20O4
MW:252.306204795837
CID:700620
PubChem ID:11402504
Update Time:2025-04-19

Benzaldehyde, 2-(2-methoxyethoxy)-3-methyl-4-propoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 2-(2-methoxyethoxy)-3-methyl-4-propoxy-
    • 2-(2-methoxyethoxy)-3-methyl-4-propoxybenzaldehyde
    • SCVIQPVDTBOIEJ-UHFFFAOYSA-N
    • 820237-58-9
    • SCHEMBL5452274
    • DTXSID50464799
    • 2-(2-Methoxy-ethoxy)-3-methyl-4-propoxy-benzaldehyde
    • Inchi: 1S/C14H20O4/c1-4-7-17-13-6-5-12(10-15)14(11(13)2)18-9-8-16-3/h5-6,10H,4,7-9H2,1-3H3
    • InChI Key: SCVIQPVDTBOIEJ-UHFFFAOYSA-N
    • SMILES: O(CCC)C1=CC=C(C=O)C(=C1C)OCCOC

Computed Properties

  • Exact Mass: 252.13615911g/mol
  • Monoisotopic Mass: 252.13615911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 44.8Ų
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